molecular formula C20H19N3O B287942 (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one

(4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one

Cat. No. B287942
M. Wt: 317.4 g/mol
InChI Key: JMGRVFAALAEULJ-NAOGOUFXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one, also known as GSK-3β inhibitor, is a chemical compound that has been extensively studied in scientific research for its potential therapeutic applications. 2.1]octan-3-one.

Mechanism of Action

(4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one inhibits (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-oneβ by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, leading to the inhibition of downstream signaling pathways.
Biochemical and Physiological Effects
The inhibition of (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-oneβ by (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one has been shown to have various biochemical and physiological effects. It has been shown to improve glucose metabolism, reduce inflammation, and promote neuroprotection. It has also been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy.

Advantages and Limitations for Lab Experiments

(4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one has several advantages for lab experiments. It is a highly selective inhibitor of (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-oneβ, which allows for the specific inhibition of this enzyme without affecting other signaling pathways. It is also relatively stable and easy to synthesize.
However, (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain assays. It also has a relatively short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one. One direction is the development of more potent and selective inhibitors of (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-oneβ. Another direction is the investigation of the potential therapeutic applications of (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one in various diseases, including Alzheimer's disease, diabetes, and cancer. Additionally, the development of new methods for the synthesis and delivery of (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one could expand its potential applications in scientific research.

Synthesis Methods

The synthesis of (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one involves the reaction of 2,6-dimethylpyridine-3,5-dicarbaldehyde and 8-azabicyclo[3.2.1]oct-3-ene in the presence of a catalyst. The reaction proceeds via a Knoevenagel condensation mechanism, resulting in the formation of the desired product.

Scientific Research Applications

(4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to inhibit glycogen synthase kinase-3β ((4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-oneβ), a key enzyme involved in the regulation of various cellular processes, including glucose metabolism, cell proliferation, and apoptosis. (4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-oneβ has also been implicated in the pathogenesis of various diseases, including Alzheimer's disease, diabetes, and cancer.

properties

Product Name

(4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one

Molecular Formula

C20H19N3O

Molecular Weight

317.4 g/mol

IUPAC Name

(4Z)-8-methyl-2,4-bis(pyridin-2-ylmethylidene)-8-azabicyclo[3.2.1]octan-3-one

InChI

InChI=1S/C20H19N3O/c1-23-18-8-9-19(23)17(13-15-7-3-5-11-22-15)20(24)16(18)12-14-6-2-4-10-21-14/h2-7,10-13,18-19H,8-9H2,1H3/b16-12-,17-13?

InChI Key

JMGRVFAALAEULJ-NAOGOUFXSA-N

Isomeric SMILES

CN1C2CCC1/C(=C/C3=CC=CC=N3)/C(=O)C2=CC4=CC=CC=N4

SMILES

CN1C2CCC1C(=CC3=CC=CC=N3)C(=O)C2=CC4=CC=CC=N4

Canonical SMILES

CN1C2CCC1C(=CC3=CC=CC=N3)C(=O)C2=CC4=CC=CC=N4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.